Cas no 338423-70-4 (5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine)

• Product Name: 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine
• CAS No: 338423-70-4
• MF: C₁₇H₁₉N₃
• MW: 265.352863550186
• CID: 6787010
• PubChem ID: 1476364
• Update Time: 2025-05-19

5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 4J-403S
• Oprea1_591742
• 338423-70-4
• 5,6-dimethyl-1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-4-amine
• AKOS005090109
• 5,6-dimethyl-1-[(2-methylphenyl)methyl]benzimidazol-4-amine
• 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine

• Inchi： 1S/C17H19N3/c1-11-6-4-5-7-14(11)9-20-10-19-17-15(20)8-12(2)13(3)16(17)18/h4-8,10H,9,18H2,1-3H3
• InChI Key： ZJAVJRLJLSNCOL-UHFFFAOYSA-N
• SMILES： N1(C=NC2C(=C(C)C(C)=CC1=2)N)CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 265.157897619g/mol
• Monoisotopic Mass: 265.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine

Introduction to 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine (CAS No. 338423-70-4)

5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzimidazole class of heterocyclic molecules, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of multiple functional groups, including methyl and benzyl substituents, contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery and development.

The CAS No. 338423-70-4 identifier is a unique numerical code assigned to this specific chemical entity, ensuring precise identification and differentiation from other compounds with similar structures. This standardized nomenclature system is essential for maintaining consistency in scientific literature, regulatory filings, and industrial applications. The benzimidazole core of 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine is known to exhibit various pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. These attributes have driven extensive research into its derivatives and analogs as potential therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of benzimidazole derivatives due to their versatility and efficacy. 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine has been studied for its potential role in modulating biological pathways associated with diseases such as cancer and inflammation. Preliminary studies suggest that this compound may interfere with key enzymatic processes or receptor interactions, thereby exerting its pharmacological effects. The methyl and benzyl substituents are particularly noteworthy, as they can influence the compound's solubility, bioavailability, and binding affinity to biological targets.

One of the most compelling aspects of 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine is its structural flexibility, which allows for modifications that can enhance its pharmacological profile. Researchers have been experimenting with various synthetic strategies to optimize its activity while minimizing potential side effects. For instance, the introduction of additional functional groups or the alteration of substitution patterns can lead to compounds with improved selectivity and potency. These efforts align with the broader goal of developing precision medicine approaches tailored to individual patient needs.

The synthesis of 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the benzimidazole core efficiently. Additionally, computational methods are increasingly being used to predict the compound's behavior before experimental synthesis begins. This interdisciplinary approach accelerates the drug discovery process by reducing trial-and-error experimentation.

Recent advancements in high-throughput screening (HTS) have enabled researchers to rapidly test large libraries of compounds for biological activity. 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine has been incorporated into these screens to identify its potential therapeutic applications. Initial results indicate that it may exhibit inhibitory effects on certain enzymes or receptors relevant to neurological disorders. Further validation through in vitro and in vivo studies is necessary to confirm these findings and explore possible clinical translations.

The role of benzimidazole derivatives in addressing neurological conditions has been an area of active research. The structural motif is known to interact with various targets involved in neurodegeneration and inflammation. For example, some benzimidazoles have shown promise in preclinical models of Alzheimer's disease by modulating amyloid-beta aggregation or tau protein phosphorylation. 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine, with its unique substitutions, may offer a novel mechanism of action in this context.

Regulatory considerations are also critical when evaluating new compounds like 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-amine for therapeutic use. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced consistently and meets quality standards required for clinical trials and commercialization. Additionally, safety pharmacology studies are essential to assess potential adverse effects before human testing can begin. These rigorous protocols help ensure patient safety while advancing promising candidates through the drug development pipeline.

The future prospects for 5,6-dimethyl-1-(2-methylbenzyl)-1H-1,3-benzimidazol-4-am ine are promising, given its structural features and preliminary biological activity. Ongoing research aims to elucidate its mechanism of action at a molecular level, which could provide insights into new therapeutic strategies or combination therapies with existing drugs. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms will be crucial in translating laboratory findings into tangible medical benefits.

In conclusion, 5, 6-DIMETHYL-l-(2-METHYLBENZYL)-lH-l, 3-BENZIMIDAZOL-l, 4,-AMINE (CAS No. 338423--70--4) represents a significant area of interest in medicinal chemistry due to its structural complexity, potential biological activities, and synthetic accessibility.* Further investigation into this compound holds promise for advancing our understanding of disease mechanisms*and developing novel therapeutic interventions.* As research progresses,* it is anticipated that *this* benzimidazole derivative will contribute valuable insights into future drug development efforts.